![molecular formula C13H14F4N2O B2751630 rac-2,2,2-trifluoro-N-[(3R,4S)-4-(3-fluorophenyl)piperidin-3-yl]acetamide, cis CAS No. 1989638-02-9](/img/structure/B2751630.png)
rac-2,2,2-trifluoro-N-[(3R,4S)-4-(3-fluorophenyl)piperidin-3-yl]acetamide, cis
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“rac-2,2,2-trifluoro-N-[(3R,4S)-4-(3-fluorophenyl)piperidin-3-yl]acetamide, cis” is a chemical compound with the CAS Number: 1989638-02-9 . It has a molecular formula of C13H14F4N2O and a molecular weight of 290.26 g/mol . It is reported to be in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14F4N2O/c14-13(15,16)12(19)18-11-8-17-7-10(11)9-5-3-2-4-6-9/h2-6,10-11,17H,7-8H2,1H3,(H,18,19)/t10-,11-/m0/s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.Physical and Chemical Properties Analysis
This compound is reported to be in powder form . It has a molecular weight of 290.26 g/mol .Scientific Research Applications
Organic Synthesis Applications
- Divergent Asymmetric Synthesis : The compound has applications in the divergent asymmetric synthesis of 3,5-disubstituted piperidines, which are of interest due to their pharmacological properties. A mixture of achiral cis- and racemic trans-3,5-piperidine diol can be efficiently obtained through chemoenzymatic methods. This synthesis pathway is notable for its excellent diastereoselectivity and high yield, further demonstrating the compound's utility in organic synthesis (Olofsson et al., 2006).
Medicinal Chemistry Applications
- Novel Drug Synthesis : The compound is used in the synthesis of new classes of drugs, such as direct renin inhibitors for treating hypertension. A cis-configured 3,5-disubstituted piperidine direct renin inhibitor was discovered as a high-throughput screening hit. Optimization of this compound led to analogues with improved potency and pharmacokinetic properties, highlighting its potential in the development of oral medications (Ehara et al., 2014).
Material Science Applications
- Liquid Crystals : The compound is involved in the synthesis of stereospecifically fluorinated difluoro- and trifluoro- racemic mixtures, where the fluorine atoms are positioned adjacent to each other. These mixtures have been measured and rationalized for their physical characteristics, including negative dielectric anisotropy, making them candidate liquid crystals (Nicoletti et al., 2007).
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . Please refer to the MSDS for more detailed safety information .
Properties
IUPAC Name |
2,2,2-trifluoro-N-[(3R,4S)-4-(3-fluorophenyl)piperidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F4N2O/c14-9-3-1-2-8(6-9)10-4-5-18-7-11(10)19-12(20)13(15,16)17/h1-3,6,10-11,18H,4-5,7H2,(H,19,20)/t10-,11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMPCYCLMXMGMPI-QWRGUYRKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1C2=CC(=CC=C2)F)NC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@@H]([C@@H]1C2=CC(=CC=C2)F)NC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F4N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.